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Compound of Interest

Compound Name: Proguanil

Cat. No.: B194036

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

The correct disposal of proguanil, an antimalarial drug, is crucial to ensure the safety of
personnel and to prevent environmental contamination. In a laboratory or research setting,
proguanil and its formulations should be treated as hazardous waste due to their toxicity and
potential environmental impact. This guide provides detailed, step-by-step procedures for the
proper management and disposal of proguanil waste.

Regulatory Framework

The disposal of pharmaceutical waste in the United States is primarily regulated by the
Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act
(RCRA).[1][2] Healthcare facilities and laboratories must adhere to these regulations, which
include specific management standards for hazardous waste pharmaceuticals.[2][3]

Hazard Classification of Proguanil

Safety Data Sheets (SDS) classify proguanil hydrochloride as "Toxic if swallowed" and as an
acute and chronic hazard to the aquatic environment.[1] The combination product of
atovaquone and proguanil is designated as an "Environmentally hazardous substance, solid,
n.0.s."[2] This necessitates its disposal as a hazardous waste.

Step-by-Step Disposal Protocol for Proguanil Waste
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This protocol outlines the essential steps for the safe handling and disposal of proguanil in a
laboratory environment.

1. Waste ldentification and Segregation:

« ldentify all waste streams containing proguanil, including pure active pharmaceutical
ingredient (API), expired tablets, contaminated labware (e.g., vials, syringes, gloves), and
solutions.

e Segregate proguanil waste from non-hazardous waste at the point of generation.

« Do not mix proguanil waste with other chemical waste streams unless specifically instructed
to do so by your institution's Environmental Health and Safety (EHS) department.

2. Containerization and Labeling:

o Use designated, leak-proof, and clearly labeled hazardous waste containers.[3] For RCRA
hazardous pharmaceutical waste, black containers are often used.[3]

e The container must be labeled with the words "Hazardous Waste," the full chemical name
("Proguanil Hydrochloride" or "Atovaquone/Proguanil Hydrochloride"), and a description of
the contents.

e Ensure the container remains closed except when adding waste.
3. Storage:

o Store the sealed hazardous waste container in a designated Satellite Accumulation Area
(SAA) or a central hazardous waste storage area.

e The storage area should be secure and accessible only to trained personnel.
4. Disposal Procedure:

e Do not dispose of proguanil down the drain or in the regular trash.[2][4] This is strictly
prohibited for hazardous pharmaceutical waste.[2][5]
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» Arrange for the collection of the hazardous waste container by your institution's EHS
department or a licensed hazardous waste contractor.

e The waste must be transported to a permitted treatment, storage, and disposal facility
(TSDF), where it will typically be incinerated.[2]

5. Personal Protective Equipment (PPE):

e When handling proguanil waste, always wear appropriate PPE, including impervious
gloves, a lab coat, and safety glasses.

6. Decontamination:

e Thoroughly clean and decontaminate any surfaces or equipment that come into contact with
proguanil.

Quantitative Data for Proguanil Disposal

The following table summarizes key quantitative data related to the transportation and
classification of proguanil waste.
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] ] Atovaquonel/Proguanil
Parameter Proguanil Hydrochloride ] .
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UN Number 2811 3077

Toxic solids, organic, n.o.s.
Proper Shipping Name (PROGUANIL
HYDROCHLORIDE)

Environmentally hazardous

substance, solid, n.o.s.

) 9 (Miscellaneous hazardous
Hazard Class 6.1 (Toxic) ]
materials)

Packing Group 1] 1

_ o Harmful if swallowed,
Primary Hazards Toxic if swallowed (H301) )
Environmentally Hazardous

Acutely toxic to aquatic life )
) ) ) Environmentally hazardous
Environmental Hazards (H400), Chronically toxic to

aquatic life (H410)

substance

Data sourced from Safety Data Sheets.[1][2]

Experimental Protocols

No specific experimental protocols for the disposal or degradation of proguanil were identified
in the public literature. The standard and required method of disposal for laboratory-generated
proguanil waste is incineration by a licensed hazardous waste facility.[2]

Mandatory Visualizations
Proguanil Waste Disposal Workflow

The following diagram illustrates the decision-making process and logical flow for the proper
disposal of proguanil waste in a research setting.
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Caption: Logical workflow for proguanil waste management in a laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. static.cymitquimica.com [static.cymitquimica.com]
e 2. msdsdigital.com [msdsdigital.com]

o 3. assets.thermofisher.com [assets.thermofisher.com]
e 4. gps.mylwebhub.com [gps.mylwebhub.com]

e 5. GSRS [gsrs.ncats.nih.gov]

 To cite this document: BenchChem. [Proper Disposal of Proguanil: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b194036#proguanil-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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